![molecular formula C7H9ClN2O3 B6278067 4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine-3-carboxylic acid hydrochloride CAS No. 2768327-39-3](/img/no-structure.png)
4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine-3-carboxylic acid hydrochloride
Overview
Description
4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine-3-carboxylic acid hydrochloride (OPC-HCl) is a synthetic compound with a wide range of applications in scientific research. OPC-HCl has been studied in numerous areas, such as biochemistry, physiology, and pharmaceutical research. The compound is an important tool for researchers due to its ability to interact with various biomolecules, as well as its relatively low toxicity.
Scientific Research Applications
4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine-3-carboxylic acid hydrochloride has been studied for its potential applications in a variety of scientific research areas, including biochemistry, physiology, and pharmaceutical research. In biochemistry, this compound has been used to study the effects of various biomolecules on cell signaling pathways. In physiology, this compound has been used to study the effects of various hormones on the body. In pharmaceutical research, this compound has been used to study the effects of various drugs on the body.
Mechanism of Action
4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine-3-carboxylic acid hydrochloride interacts with various biomolecules, including proteins, enzymes, and hormones. The compound binds to these molecules, altering their function and activity. This compound also has the ability to inhibit various enzymes, which can lead to changes in cell signaling pathways.
Biochemical and Physiological Effects
This compound has been studied for its effects on various biochemical and physiological processes. In vitro studies have shown that this compound can inhibit the activity of certain enzymes, such as protein kinase C and tyrosine kinase. This compound has also been shown to have an effect on the production of various hormones, such as cortisol and adrenaline. In vivo studies have shown that this compound can alter the activity of certain hormones, such as glucagon and insulin, which can lead to changes in metabolism.
Advantages and Limitations for Lab Experiments
4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine-3-carboxylic acid hydrochloride has a number of advantages for use in laboratory experiments. The compound is relatively inexpensive, readily available, and has a low toxicity. Additionally, this compound has a wide range of applications in scientific research. However, there are also some limitations to using this compound in laboratory experiments. The compound has a relatively short half-life, which can make it difficult to study the long-term effects of this compound on various biochemical and physiological processes. Additionally, the compound is not water-soluble, which can make it difficult to use in experiments that require aqueous solutions.
Future Directions
The potential applications of 4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine-3-carboxylic acid hydrochloride are vast and the compound has been studied in a variety of scientific research areas. However, there are still many areas in which this compound could be studied further. Some potential future directions for this compound research include: further analysis of the compound’s effects on various hormones, further studies of its effects on cell signaling pathways, and further analysis of its effects on drug metabolism. Additionally, further research could be conducted to explore the potential therapeutic applications of this compound, such as its potential to be used as an anti-cancer agent.
Synthesis Methods
4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine-3-carboxylic acid hydrochloride can be synthesized from 4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine-3-carboxylic acid (OPC) in a two-step process. In the first step, OPC is reacted with anhydrous hydrogen chloride in anhydrous acetic acid to form this compound. The reaction is typically conducted at temperatures between 25-50°C and is complete within 1-2 hours. In the second step, the this compound is purified by recrystallization in a solvent such as ethanol or methanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine-3-carboxylic acid hydrochloride involves the condensation of 2-aminonicotinic acid with glyoxal in the presence of acetic acid to form 4,5-dihydro-1,2-oxazole-3-carboxylic acid. This intermediate is then cyclized with phosphorus oxychloride to form the target compound.", "Starting Materials": [ "2-aminonicotinic acid", "glyoxal", "acetic acid", "phosphorus oxychloride" ], "Reaction": [ "Step 1: Condensation of 2-aminonicotinic acid with glyoxal in the presence of acetic acid to form 4,5-dihydro-1,2-oxazole-3-carboxylic acid.", "Step 2: Cyclization of 4,5-dihydro-1,2-oxazole-3-carboxylic acid with phosphorus oxychloride to form 4H,5H,6H,7H-[1,2]oxazolo[4,3-c]pyridine-3-carboxylic acid hydrochloride." ] } | |
CAS RN |
2768327-39-3 |
Molecular Formula |
C7H9ClN2O3 |
Molecular Weight |
204.6 |
Purity |
75 |
Origin of Product |
United States |
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